Cas no 1192307-72-4 (1-ethyl-1H-Imidazole-5-carbonitrile)

• Product Name: 1-ethyl-1H-Imidazole-5-carbonitrile
• CAS No: 1192307-72-4
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 1101209
• PubChem ID: 66132756
• Update Time: 2025-04-20

1-ethyl-1H-Imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Imidazole-5-carbonitrile
• AKOS015475705
• MFCD21336062
• 1192307-72-4
• SCHEMBL23139104
• SY350346

• Inchi： 1S/C6H7N3/c1-2-9-5-8-4-6(9)3-7/h4-5H,2H2,1H3
• InChI Key： FVTZMXXRQCCNLP-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C#N)CC

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų